N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H24N2O3/c1-4-22-15-9-7-14(8-10-15)12-18(21)19-13-16(20(2)3)17-6-5-11-23-17/h5-11,16H,4,12-13H2,1-3H3,(H,19,21)
• InChI Key: MFJPGUOSYWQWOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC(C2=CC=CO2)N(C)C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, also known as DFU, is a synthetic compound that has been widely studied in the field of pharmacology. This compound is known to have potential therapeutic effects on various diseases, including diabetes, inflammation, and cancer.

Scientific Research Applications

Photochemical Synthesis Applications

N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide may be synthesized through photochemical processes similar to those described by Guizzardi et al. (2000), where 2-(4-N,N-dimethylaminophenyl) heterocycles are obtained from photolysis in the presence of furan. This method highlights the compound's potential utility in synthesizing heterocyclic compounds with high regio- and chemoselectivity, leveraging the heterolytic cleavage of the C–Cl bond in triplet state anilines for efficient synthesis of complex molecules Guizzardi, Mella, Fagnoni, & Albini, 2000.

Radiosynthesis for Metabolism Studies

Similar compounds have been radiosynthesized for studying their metabolism and mode of action, as demonstrated by Latli & Casida (1995) in their work on chloroacetanilide herbicides. This approach indicates the compound's potential for tracing in biological systems to understand its behavior and effects, providing insights into its metabolism pathways and interaction mechanisms within organisms Latli & Casida, 1995.

Structural Analysis and Co-crystal Formation

Karmakar et al. (2009) explored the co-crystal formation of quinoline derivatives with amide bonds, which shares structural similarities with the compound . Their study provides a basis for investigating N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide in the context of forming co-crystals with other compounds, enhancing its potential applications in designing new materials with desired physical and chemical properties Karmakar, Kalita, & Baruah, 2009.

Anthelminthic Applications

Wollweber et al. (1979) reported on a compound with a similar structure, showcasing significant anthelminthic activity against various parasites. This suggests potential research avenues into the anthelminthic properties of N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, possibly leading to the development of new treatments for parasitic infections Wollweber, Niemers, Flucke, Andrews, Schulz Hp, & Thomas, 1979.